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Compound of Interest

Compound Name: Chloculol

Cat. No.: B169098 Get Quote

Chloculol: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloculol is a naturally occurring coumarin, a class of secondary metabolites found in various

plants. This technical guide provides a comprehensive summary of the currently available

information on Chloculol, including its chemical identity and botanical origin. While in-depth

biological data and detailed experimental protocols for Chloculol are not extensively

documented in publicly available scientific literature, this document consolidates the existing

knowledge to serve as a foundational resource for researchers.

Chemical and Physical Properties
The fundamental chemical identifiers and properties of Chloculol are summarized in the table

below. This information is primarily sourced from chemical supplier databases.
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Property Value Source

CAS Number 131652-35-2 [1][2][3][4]

Molecular Formula C15H15ClO4 [1]

Molecular Weight 294.73 g/mol

Chemical Name

8-(1-Chloro-2-hydroxy-3-

methyl-3-buten-1-yl)-7-

methoxycoumarin

Synonym Chloculol

Natural Source Murraya paniculata

Storage Temperature 2-8°C

Botanical Origin
Chloculol has been identified as a constituent of Murraya paniculata, a plant belonging to the

Rutaceae family. Murraya paniculata, commonly known as orange jasmine, is a tropical,

evergreen plant and has been a subject of phytochemical research due to its traditional

medicinal uses. The plant is known to produce a variety of secondary metabolites, including a

rich diversity of coumarins.

Biological Activity and Mechanism of Action
As of the date of this guide, there is a notable absence of published scientific studies detailing

the specific biological activities, mechanism of action, or any associated signaling pathways for

Chloculol. While coumarins as a class are known to exhibit a wide range of pharmacological

properties, including anti-inflammatory, antioxidant, and anticoagulant effects, the specific

bioactivity profile of Chloculol remains to be elucidated through dedicated research.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Chloculol are not currently available in the peer-reviewed scientific literature. However, based

on its classification as a natural product isolated from Murraya paniculata, a general workflow

for the isolation and characterization of such a compound can be proposed. This serves as a
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representative methodology for researchers interested in studying Chloculol or similar

compounds from this plant source.

General Workflow for Isolation and Characterization of
Coumarins from Murraya paniculata
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Plant Material Collection
(Murraya paniculata)

Air Drying and Grinding

Solvent Extraction
(e.g., Methanol, Ethanol)

Filtration and Concentration

Crude Extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

Polar and Non-polar Fractions

Column Chromatography
(Silica Gel)

Purified Fractions

Preparative HPLC

Isolated Compound (Chloculol)

Structural Elucidation Biological Activity Screening

NMR Spectroscopy (1H, 13C) Mass Spectrometry (MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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